2-benzyl-2,3-dihydroisoquinolin-4(1H)-one
Overview
Description
2-benzyl-2,3-dihydroisoquinolin-4(1H)-one, also known as BIQ or tetrahydroberberine, is a natural product that has been found to have various biological activities. It is a structurally unique compound that has attracted attention from researchers due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-benzyl-2,3-dihydroisoquinolin-4(1H)-one is not fully understood, but it is believed to involve the activation of the AMP-activated protein kinase (AMPK) pathway. AMPK is a key regulator of cellular energy metabolism, and its activation leads to an increase in glucose uptake and fatty acid oxidation. This compound has also been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), which is a negative regulator of insulin signaling. By inhibiting PTP1B, this compound enhances insulin sensitivity and glucose uptake.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to lower blood glucose levels, improve insulin sensitivity, and reduce inflammation. This compound has also been found to protect against oxidative stress and improve cognitive function. Additionally, this compound has been shown to have anti-cancer properties by inhibiting cell proliferation and inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-benzyl-2,3-dihydroisoquinolin-4(1H)-one in lab experiments is its unique structure, which allows for the investigation of its potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Additionally, this compound has low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for research on 2-benzyl-2,3-dihydroisoquinolin-4(1H)-one. One area of interest is its potential as a treatment for type 2 diabetes. Further studies are needed to investigate the optimal dosing and administration of this compound in animal models and humans. Additionally, this compound has shown promise as a neuroprotective agent, and further research is needed to investigate its potential as a treatment for neurodegenerative diseases. Finally, the anti-cancer properties of this compound warrant further investigation, particularly in the development of novel cancer therapies.
Scientific Research Applications
2-benzyl-2,3-dihydroisoquinolin-4(1H)-one has been extensively studied for its potential therapeutic applications. It has been found to have antidiabetic, anti-inflammatory, and neuroprotective effects. This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to protect neurons against oxidative stress and improve cognitive function in animal models of Alzheimer's disease.
Properties
IUPAC Name |
2-benzyl-1,3-dihydroisoquinolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO/c18-16-12-17(10-13-6-2-1-3-7-13)11-14-8-4-5-9-15(14)16/h1-9H,10-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMROQWKQZGYVRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)CN1CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10514688 | |
Record name | 2-Benzyl-2,3-dihydroisoquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10514688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53667-19-9 | |
Record name | 2-Benzyl-2,3-dihydroisoquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10514688 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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